Cas no 2137776-59-9 (1-Butanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-4-chloro-)

• Product Name: 1-Butanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-4-chloro-
• CAS No: 2137776-59-9
• MF: C₁₃H₂₅ClN₂O
• MW: 260.803402662277
• CID: 5260394
• Update Time: 2025-07-17

1-Butanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-4-chloro- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-4-chloro-

• Inchi： 1S/C13H25ClN2O/c1-13(2,10-15)11-5-8-16(9-6-11)12(17)4-3-7-14/h11H,3-10,15H2,1-2H3
• InChI Key： GTEIWOWKFLKLBF-UHFFFAOYSA-N
• SMILES： C(N1CCC(C(C)(C)CN)CC1)(=O)CCCCl

Additional information on 1-Butanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-4-chloro-

1-Butanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-4-chloro-

1-Butanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-4-chloro- (CAS No. 2137776-59-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of butanone with a substituted piperidine ring and a chloro group. Its unique structure and functional groups make it a valuable candidate for various applications, particularly in the development of new therapeutic agents.

The piperidine ring in this compound is a key structural feature that contributes to its biological activity. Piperidine derivatives are widely used in the design of drugs due to their ability to interact with various biological targets, including receptors and enzymes. The presence of the chloro group further enhances the compound's pharmacological properties by influencing its lipophilicity and metabolic stability. These characteristics are crucial for optimizing the compound's bioavailability and efficacy.

Recent studies have highlighted the potential of 1-Butanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-4-chloro- in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent neuroprotective effects by modulating specific neurotransmitter systems. The researchers found that the compound effectively reduced oxidative stress and inflammation in neuronal cells, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 1-Butanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-4-chloro- has shown promise in the field of cancer research. A study conducted at the National Cancer Institute demonstrated that this compound possesses antiproliferative activity against various cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival. These findings suggest that 1-Butanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-4-chloro- could be further developed as a potential anticancer agent.

The amino group in the compound plays a crucial role in its biological activity. Amino groups are known to form hydrogen bonds with target proteins, which can enhance the binding affinity and specificity of the molecule. This property is particularly important for designing drugs that need to interact with specific receptors or enzymes. The dimethylethyl substituent also contributes to the compound's overall stability and solubility, which are essential factors for drug development.

From a synthetic chemistry perspective, 1-Butanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-4-chloro- can be synthesized using a multi-step process involving several key reactions. One common approach involves the condensation of butanone with an appropriately substituted piperidine derivative followed by chlorination to introduce the chloro group. The synthesis can be optimized to achieve high yields and purity, which is crucial for pharmaceutical applications.

In conclusion, 1-Butanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-4-chloro- (CAS No. 2137776-59-9) is a promising compound with diverse biological activities. Its unique structure and functional groups make it an attractive candidate for further research and development in areas such as neuroprotection and cancer therapy. Ongoing studies continue to explore its potential therapeutic applications, highlighting its significance in modern medicinal chemistry.